ABSTRACTThe study aims to characterize the structural features of Jordanian tar sand using analytical techniques including (FTIR, ultimate and proximate analysis, TGA, XRD, and XRF). The tar sand shows a low content of volatile matter (bitumen) with significant nitrogen content. The bitumen contains a high proportion of aliphatic hydrocarbons of which high content of it attached to oxygen atom. The minerals were mainly quartz and low concentration of carbonate with noticeable content of sulfite and potassium oxide from XRF. The recovery of bitumen was evaluated using three different extraction techniques: solvent extraction methods (ultrasound-assisted extraction, non-aqueous extraction) and thermal pyrolysis using the Fischer assay apparatus. The non-aqueous solvent extraction method gave the highest bitumen recovery using toluene as a solvent; however, the high-temperature Fischer assay method provided a low recovery. The extracted bitumen under the optimum condition was characterized using NMR, elemental analysis, and GC-MS analysis. The oil products from tar sand showed a high concentration of oxygen and noticeable concentration of sulfur atoms. The 1H-NMR revealed a high content of aliphatic hydrocarbons in good agreement with raw tar sand characteristics. The identified compounds in the GC-MS where mainly substituted with oxygen atom in the form of alcohols and ethers.

ABSTRACTThe investigation of the compounding mechanisms of mixed collectors in low-rank coal flotation has gradually progressed from a macro to a micro level, and the accuracy of research outcomes significantly depends on the development of micro models. While All-Atom Molecular Dynamics (AAMD) simulations have been used for this purpose, the employment of an excessive amount of collector in the system leads to a failure in replicating the actual flotation process, which in turn, limits the practical applicability of research findings. To overcome this drawback, this paper suggests using the MARTINI Coarse-Grained force field (CGFF), developed by the S.J.Marrink group, to construct a simulation system that accurately mimics the amount of collector employed in practical flotation processes. In light of this, to make the MARTINI force field more applicable for research in the low-rank coal field, we employ density functional theory (DFT) and coarse-grained molecular dynamics (CGMD) methods to investigate water cluster interactions, identify magic number clusters, and fit the corresponding CGFF parameters to develop a CG water model suitable for exploring the compounding mechanism of mixed collectors. This research lays the groundwork for future investigations into the aggregation behavior of mixed collectors under actual usage conditions, as well as their synergistic adsorption at the coal/water interface.

ABSTRACTThis study proposes a coal-gangue recognition method based on Retinex and extreme learning machine. The traditional Retinex has many limitations, including halo artifacts, excessive enhancement, and noise amplification in dark areas. To handle these, first, a modified multi-scale Retinex image enhancement algorithm based on hue, saturation, value color space, and bidimensional empirical mode decomposition named modified multi-scale Retinex algorithm with color restoration (MMSRCR) is proposed herein. On-site images are used to verify the effectiveness of the MMSRCR. Second, a preliminary segmentation method for coal-gangue images based on the optimal entropy threshold optimized by the improved quantum genetic algorithm is designed. The proposed segmentation method performs excellent stability compared with other traditional methods. Third, the adhesion part of the ore is further segmented based on the morphology opening operation and watershed algorithm. Then, the feature space of each enclosed area is extracted using the chain code and line segment tables. The improved extreme learning machine completes the classification of these areas, and the coal-gangue visual ratio recognition method is proposed. Finally, an experimental platform for visual ratio recognition is built to verify the proposed method. The experimental results show that the proposed method can accurately identify the visual ratio of coal-gangue.

ABSTRACTAiming at the problems of poor identification effect and low separation efficiency of existing coal gangue identification and separation methods, this paper puts forward a lighter coal gangue identification and detection scheme based on YOLOv5s (You Only Look Once Version-5s) and multispectral image technology. Set up a multispectral acquisition system and shoot the required data sets. Three bands with high recognition accuracy and low correlation are selected from 25 bands in the spectrum to form RGB images for model detection. A depth separable convolution is introduced into the feature fusion network, which makes the model lighter, better fuses multiscale feature information, adds attention mechanism to the network, strengthens the objective attention, improves the ability of dense object detection and antibackground interference, reduces the complexity of the model, and improves the detection accuracy. The experimental results show that the improved YOLOv5s-MobileNet model has a mean average precision (mAP) of 98.88% on the coal and gangue test set. Compared with YOLOv5s algorithm, the model size is reduced by 12.5%, and the mAP is increased by 12.88%, which is beneficial to edge deployment to the greatest extent.

ABSTRACTVisible and near-infrared (VIS-NIR) spectral technology is fast, accurate, and non-destructive, which meets the requirements of the separation of coal and gangue. However, the performance of the classification models established by the spectra collected according to the usual single-location collection methods was unsatisfactory. Simulating the production conditions of coal gangue sorting, this paper proposed a multilocation spectral feature fusion identification method for coal and gangue to improve the identification accuracy and developed an identification system. In the multilocation spectral collection method, the spectra of the sample were collected at three locations under the probe, which obtained richer information. In the classification models built based on different feature fusion methods, the one-dimensional convolutional neural network model with feature layer fusion had the strongest classification ability, with an accuracy of 97.61%, an improvement of 8.84% over the best single-location model. The regions of interest for model decision-making were visualized using the Gradient-weighted Class Activation Mapping (Grad-CAM) method to explore the reasons why the multilocation feature fusion method was more advanced. Furthermore, a coal gangue identification system was developed using LabVIEW, which can achieve fast and accurate recognition with an accuracy of 93.15% and an expenditure time of 1.241 s.

ABSTRACTCoal-derived carbon material is considered as a high-quality raw material for artificial graphite. Herein, the demineralized coke was prepared by acid washing, and coke-based graphite samples were prepared by high-temperature graphitization (2000°C–2800°C). The electrochemical performance of coke-based graphite samples was investigated. It is found that the high-temperature graphitization of the coke is inhibited by demineralization treatment. The graphitization degree of graphitized samples decreased after demineralization treatment. The graphitization degree of the graphitized samples at 2800°C from the raw coke and the demineralized coke can reach 74.48% and 68.78%, respectively. Chemical predemineralization treatment can reduce the mesoporous structure and specific surface area of the product. Moreover, onion-like graphite microspheres are found in graphitized samples from the coke before and after demineralization treatment. The order degree of the raw coke graphitization sample is significantly reduced by extending the graphitization preservation time. The electrochemical test results show that the graphitized sample, e.g., CG-2400, from raw coke (without demineralized) has better comprehensive electrochemical performance. The reversible specific capacity is 301.1 mAh/g at 0.1 C (1 C = 372 mAh/g). After 150 cycles at 1 C, the reversible specific capacity reaches 160.1 mAh/g.

ABSTRACTCoal is still a great source of energy, but its high sulfur content causes environmental pollution and problems in its processing. This study used a method of combined oxidation and alkali leaching to desulfurize low-grade, high-sulfur Lakhra coal at different ranges of temperature, alkali concentration, leaching time, partial pressure of oxygen, and agitation speed. The optimum values for the leaching reaction were observed to be an alkali (NaOH) concentration of 0.8 mM, a leaching time of 1.5 h, an oxygen partial pressure of 150 psi, and an agitation speed of 800 rpm. The ash content of the coal initially increased at higher values of reaction time and temperature, and then became saturated at a certain peak. The raw coal was characterized for ultimate and proximate analysis, and the product was characterized for ash content and total sulfur content.

ABSTRACTIn response to the deficiencies in visible-near infrared spectral identification of coal gangue under different working conditions, this paper employs multiple algorithms to construct local and global recognition models and conducts analysis. Simulating five different working conditions in the laboratory, including different detection angles, illumination angles, detection distances, coal powder content, and moisture content. Each working condition is further divided into four levels. Collecting spectral data of coal and gangue samples. Constructing global and local datasets, which are respectively derived from all levels and single levels under certain working conditions. Training local and global models to identify samples based on machine learning algorithms such as Lightgbm and 1DCNN. The results of the experiment indicate that there are variations in the sample spectra and recognition accuracy based on different working conditions. Furthermore, the local model exhibits lower recognition accuracy and inadequate robustness for other level samples under the same working condition. The global model is more robust and practical, as it achieves higher or equal recognition accuracy for local data compared to the local model. Among the global models, Lightgbm has the best overall performance, with an average F1-score of 99.34% and 97.9% for local and global datasets, respectively. It also has fast training time of 0.75s and recognition time of 1 ms. The Lightgbm global model can accurately identify coal and gangue in various working conditions, making it a reliable solution.

ABSTRACTFine coal reject samples (FCRs) derived from the South African (SA) feed-coal preparation are unsuitable for gasification/combustion. In this novel investigation, two SA FCRs were taken from a thermal-export plant (TEP) and steam-station (STEM) for the coal-property comparison study and pyrolysis/gasification reactivity. H2S/SO2/CO2/Cadmium/Arsenic/volatile organic compounds (VOCs) emissions/dust/particulate-matter pollution linked to pyrite-spontaneous combustion and the interaction of organic sulfur and calcium in FCRs are serious threats to the global human health and atmospheric environment. Numerous investigations primarily focused on SA unoxidized FCR (STEM sample) rather than oxidized FCR (TEP sample) and beneficiated fractions. Furthermore, no Raman/X-ray diffraction (XRD)/density-separation/thermogravimetric results for the TEP (40–400 µm; 83% recovery) and STEM (111–500 µm; 20% recovery) samples have been previously reported. FCRs/their beneficiated fractions were characterized by the different coal analyses. Results indicate that the FCRs have similar properties compared to gasification/combustion feed coals with the exception of higher mineral matter (39% versus 29%), higher vitrinites (43% against 24%) and higher alkali index (8 versus 5) in the TEP sample. Thermogravimetric gasification experiments illustrate higher reaction rates/higher carbon conversion for the TEP sample than the STEM sample. Raman/XRD detected aromatic/aliphatic hydrocarbons/minerals, which positively contribute to the coal’s reactivity. Results provide a baseline toward FCRs utilization in pyrolysis/gasification applications on the basis of their reactivity, and a minimization of higher disposal-costs/health-hazards/air-pollution/fines volume.

ABSTRACTThe conversion of lignite into biomethane is of great significance in the field of energy research. However, the yield of biomethane is low. To improve the biomethane yield from lignite, the effects of ultrafine grinding lignite on the biomethanation fermentation system were analyzed. The daily biomethane yield, total biomethane yield, pH, glucose concentration, and volatile fatty acid concentration of lignite were used to determine the optimum particle size of lignite. The results demonstrated that the total biomethane yield of the fermentation group with ultrafine grinding lignite was 14.69 mL·g−1 at a reaction temperature of 50°C and a biomethane fermentation time of 39 d. This was 36.91, 33.42, and 26.75% higher than that of the 40, 150, and 250 mesh lignite biomethane fermentation groups, respectively. The daily biomethane yield reached the peak of the ultrafine grinding lignite fermentation group 1.30 mL·g−1 on the second day, which was 1.96, 1.63, and 1.04 times higher than that of the 40, 150, and 250 mesh lignite fermentation systems, respectively. The research demonstrated that ultrafine grinding of lignite can effectively increase the biomethane yield. This provides an effective method for improving the yield of biomethane from lignite.